N,2-dimethyl-2-phenylpropan-1-amine
Overview
Description
“N,2-dimethyl-2-phenylpropan-1-amine” (NN-DMPPA) is a new designer stimulant . It has been prohibited in sport in-competition according to the List of Prohibited Substances and Methods published by the World Anti-Doping Agency (WADA) . The molecular formula of this compound is C11H17N .
Molecular Structure Analysis
The molecular structure of NN-DMPPA consists of a phenyl group attached to a propan-1-amine chain, which is further substituted with two methyl groups . The molecular weight of this compound is 163.263 g/mol .Scientific Research Applications
Chemical Synthesis
“Methyl(2-methyl-2-phenylpropyl)amine” can be used in the synthesis of various organic compounds due to its structure and reactivity . It can act as a building block in the creation of complex molecules for research and development in the field of organic chemistry .
Anti-Doping Studies
“N,2-dimethyl-2-phenylpropan-1-amine” has been identified as a new designer stimulant that is prohibited in sport in-competition according to the List of Prohibited Substances and Methods published by the World Anti-Doping Agency (WADA) . It has been used in excretion studies to support the knowledge of this compound in routine anti-doping control .
Safety and Toxicity Studies
Given its status as a new designer stimulant, “N,2-dimethyl-2-phenylpropan-1-amine” could be used in safety and toxicity studies. Understanding its effects on the human body is crucial for assessing the risks associated with its use .
Analytical Chemistry
“N,2-dimethyl-2-phenylpropan-1-amine” can be used in the development and validation of analytical methods. For example, a gas chromatography-mass spectrometry (GC-MS) method has been validated and applied to the excretion study of this compound .
Dietary Supplement Analysis
This compound has been found in dietary supplements, such as NOXPUMP . Therefore, it could be used in the analysis and quality control of dietary supplements to ensure they do not contain prohibited substances.
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of methyl(2-methyl-2-phenylpropyl)amine are currently unknown
Result of Action
The molecular and cellular effects of methyl(2-methyl-2-phenylpropyl)amine’s action are currently unknown
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound . These factors can include pH, temperature, and the presence of other molecules or compounds.
properties
IUPAC Name |
N,2-dimethyl-2-phenylpropan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N/c1-11(2,9-12-3)10-7-5-4-6-8-10/h4-8,12H,9H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XAULHYUJKOOAEB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CNC)C1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,2-dimethyl-2-phenylpropan-1-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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